6-(2-Chloropyridine-4-carbonyl)-9-methyl-6-azaspiro[3.5]nonane

• IUPAC Name: (2-chloropyridin-4-yl)-(9-methyl-6-azaspiro[3.5]nonan-6-yl)methanone
• InChI: InChI=1S/C15H19ClN2O/c1-11-4-8-18(10-15(11)5-2-6-15)14(19)12-3-7-17-13(16)9-12/h3,7,9,11H,2,4-6,8,10H2,1H3
• InChI Key: HRKZZWGHVCQMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC12CCC2)C(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C15H19ClN2O
• Molecular Weight: 278.78 g/mol

Description

The compound “6-(2-Chloropyridine-4-carbonyl)-9-methyl-6-azaspiro[3.5]nonane” appears to contain a pyridine ring and a pyrrolidine ring, which are common structures in many biologically active compounds. The pyridine ring is a six-membered ring with one nitrogen atom and is often used in drug discovery. The pyrrolidine ring is a five-membered ring with one nitrogen atom and is also widely used by medicinal chemists.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyridine and pyrrolidine rings, possibly through cyclization reactions. The introduction of the carbonyl group could be achieved through various methods, such as carbonylation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and pyrrolidine rings, as well as the carbonyl group attached to the pyridine ring. The chloro group and the methyl group would also contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. For example, the pyridine ring might undergo electrophilic substitution reactions, while the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the pyridine and pyrrolidine rings might influence its solubility, boiling point, and melting point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a volatile compound, it might pose inhalation risks. If it’s a reactive compound, it might pose risks related to reactivity.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, such as in drug discovery or materials science. This could involve studying its interactions with various biological targets or investigating its physical and chemical properties in more detail.